(2-Chloro-4-imidazo[4,5-b]pyridin-3-yl-phenyl)-acetic acid

• Molecular Formula: C14H10ClN3O2
• Molecular Weight: 287.70 g/mol
• IUPAC Name: 2-(2-chloro-4-imidazo[4,5-b]pyridin-3-ylphenyl)acetic acid
• InChI: InChI=1S/C14H10ClN3O2/c15-11-7-10(4-3-9(11)6-13(19)20)18-8-17-12-2-1-5-16-14(12)18/h1-5,7-8H,6H2,(H,19,20)
• InChI Key: ZSSFFTICEQDJRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N(C=N2)C3=CC(=C(C=C3)CC(=O)O)Cl

Description

(2-Chloro-4-imidazo[4,5-b]pyridin-3-yl-phenyl)-acetic acid is a useful research compound. Its molecular formula is C14H10ClN3O2 and its molecular weight is 287.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 0.325 g (2-chloro-4-imidazo[4,5-b]pyridin-3-yl-phenyl)-acetic acid ethyl ester and 2 ml of 0.5 N aqueous solution of LiOH in 2 ml of THF is stirred for 1 hour at 40 C. The mixture obtained is allowed to cool to rt and an acidic pH is adjusted by addition of 0.5 N HCl aqueous solution. A precipitate forms and is collected by vacuum filtration. (2-Chloro-4-imidazo[4,5-b]pyridin-3-yl-phenyl)-acetic acid is obtained in the form of a solid. ES-MS: 288.0 [M+H]+; single peak at tR=3.00 min (System 1).